molecular formula C19H27N7S B301562 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine

Cat. No. B301562
M. Wt: 385.5 g/mol
InChI Key: QJRMKLQCYQFPNI-HMMYKYKNSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazine derivative that has been synthesized using different methods, including condensation and cyclization reactions. The compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine is not fully understood. However, studies have suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. The compound may also inhibit the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has low toxicity and is well-tolerated in laboratory animals. The compound has been shown to have a high binding affinity to certain receptors, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine in laboratory experiments is its potential as a selective and potent inhibitor of cancer cell growth and viral replication. However, one of the limitations is the need for further studies to fully understand the mechanism of action and potential side effects of the compound.

Future Directions

There are several potential future directions for research on 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine. One direction is to further investigate the compound's potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to investigate the compound's potential as an antiviral agent against other viruses. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has been achieved using different methods. One of the commonly used methods is the condensation reaction between 2-amino-4,6-di(piperidin-1-yl)-1,3,5-triazine and thiophene-2-carbaldehyde in the presence of a suitable catalyst. Another method involves the cyclization reaction between 2-amino-4,6-di(piperidin-1-yl)-1,3,5-triazine and 2-thiophenecarboxaldehyde in the presence of a base.

Scientific Research Applications

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. The compound has also been studied for its potential as an antiviral agent, with promising results in inhibiting the replication of viruses such as HIV and HCV.

properties

Product Name

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine

Molecular Formula

C19H27N7S

Molecular Weight

385.5 g/mol

IUPAC Name

N-methyl-4,6-di(piperidin-1-yl)-N-[(E)-thiophen-2-ylmethylideneamino]-1,3,5-triazin-2-amine

InChI

InChI=1S/C19H27N7S/c1-24(20-15-16-9-8-14-27-16)17-21-18(25-10-4-2-5-11-25)23-19(22-17)26-12-6-3-7-13-26/h8-9,14-15H,2-7,10-13H2,1H3/b20-15+

InChI Key

QJRMKLQCYQFPNI-HMMYKYKNSA-N

Isomeric SMILES

CN(C1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)/N=C/C4=CC=CS4

SMILES

CN(C1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)N=CC4=CC=CS4

Canonical SMILES

CN(C1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)N=CC4=CC=CS4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.